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Compound of Interest

Compound Name: 2-Bromo-1,3-dichlorobenzene

Cat. No.: B155771

Essential Safety and Handling Guide for 2-Bromo-
1,3-dichlorobenzene

This guide provides crucial safety and logistical information for handling 2-Bromo-1,3-
dichlorobenzene, tailored for researchers, scientists, and drug development professionals.
Following these procedures is essential for ensuring laboratory safety and proper chemical
management.

Physicochemical and Hazard Data

2-Bromo-1,3-dichlorobenzene is a halogenated aromatic compound.[1] It is important to be
aware of its properties to handle it safely. This substance is classified as causing skin and
serious eye irritation, and may cause respiratory irritation.[2][3] It is also toxic to aquatic life with
long-lasting effects.[4]
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Property Value
Molecular Formula CeHsBrClz[1][5]
Molecular Weight 225.89 g/mol [2]
White to cream or light yellow crystals, powder,
Appearance )
or fused solid[3][5][6]
Melting Point 57.0- 67.0 °C[5]
Boiling Point ~243 °CJ[3]
Flash Point > 110 °CJ[7]
N Limited solubility in water, moderately soluble in
Solubility ]
organic solvents[1]
Vapor Pressure 0.0549 mmHg at 25°CJ[6]

Personal Protective Equipment (PPE)

While specific occupational exposure limits for 2-Bromo-1,3-dichlorobenzene have not been
established by regulatory bodies, a conservative approach to personal protection is mandatory.
[8] The following table summarizes the required PPE for handling this chemical.
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PPE Category

Specification

Standard

Eye and Face Protection

Safety goggles or a face
shield.

Comply with OSHA 29 CFR
1910.133 or European
Standard EN166.[4]

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile rubber).

EU standard EN 374.[3][7]

Skin and Body Protection

Lab coat and appropriate
protective clothing to prevent

skin exposure.[3][7]

N/A

Respiratory Protection

Not required for small-scale
use with adequate ventilation.
For large-scale use or in case
of emergency, use a
NIOSH/MSHA or European
Standard EN 136 approved
respirator.[3][7]

Follow OSHA 29 CFR
1910.134 or European
Standard EN 149.

Operational and Disposal Plans

Adherence to the following step-by-step protocols is critical for minimizing exposure and

ensuring safe disposal.

Experimental Protocols

1. Personal Protective Equipment (PPE) Donning and Doffing Procedure:

e Donning (Putting On):

o Lab Coat: Put on a clean, buttoned lab coat.

o Gloves: Select nitrile rubber gloves. Inspect for any tears or holes. Pull the cuffs of the

gloves over the cuffs of your lab coat sleeves.

o Eye Protection: Put on your safety goggles or face shield.
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Doffing (Taking Off):

o Gloves: Remove gloves by peeling them off from the cuff towards the fingertips, turning
them inside out. Avoid touching the outer surface with bare skin.

o Lab Coat: Remove your lab coat, folding the contaminated side inward.
o Eye Protection: Remove your eye protection.
o Hand Washing: Wash your hands thoroughly with soap and water.

. Chemical Handling Protocol:

Ventilation: Always handle 2-Bromo-1,3-dichlorobenzene in a well-ventilated chemical
fume hood.[8] Ensure that an eyewash station and safety shower are readily accessible.[8]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4] Do not inhale dust or vapors.

[3]14]

Dispensing: Carefully weigh or measure the required amount. Keep the container tightly
closed when not in use.[8]

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after
handling the chemical.[4]

. Spill Management Protocol:
Evacuate: If a spill occurs, evacuate non-essential personnel from the area.
Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert, non-combustible material such as sand, silica
gel, or vermiculite.[4]

Collection: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[4]
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o Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap
and water.

o PPE: Wear all required personal protective equipment during the entire cleanup process.
4. Waste Disposal Protocol:

o Waste Characterization: 2-Bromo-1,3-dichlorobenzene and any contaminated materials
(e.g., gloves, absorbent materials) must be treated as hazardous waste.

» Containerization: Collect waste in a suitable, closed, and properly labeled container.

» Disposal Method: Dispose of the waste material through an approved waste disposal plant.
This may involve dissolving the material in a combustible solvent and burning it in a chemical
incinerator equipped with an afterburner and scrubber.

e Regulatory Compliance: All disposal practices must comply with local, regional, and national
hazardous waste regulations.[4] Do not flush into surface water or the sanitary sewer
system.[4]

Safety Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-1,3-
dichlorobenzene, from preparation to disposal.
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Caption: Safe handling workflow for 2-Bromo-1,3-dichlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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